Hydroxy Ebastine
Hydroxy Ebastine
A metabolite of Ebastine.
Brand Name:
Vulcanchem
CAS No.:
210686-41-2
VCID:
VC0192728
InChI:
InChI=1S/C32H39NO3/c1-32(2,24-34)28-17-15-25(16-18-28)30(35)14-9-21-33-22-19-29(20-23-33)36-31(26-10-5-3-6-11-26)27-12-7-4-8-13-27/h3-8,10-13,15-18,29,31,34H,9,14,19-24H2,1-2H3
SMILES:
CC(C)(CO)C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4
Molecular Formula:
C32H39NO3
Molecular Weight:
485.7 g/mol
Hydroxy Ebastine
CAS No.: 210686-41-2
Impurities
VCID: VC0192728
Molecular Formula: C32H39NO3
Molecular Weight: 485.7 g/mol
Purity: > 95%
| CAS No. | 210686-41-2 |
|---|---|
| Product Name | Hydroxy Ebastine |
| Molecular Formula | C32H39NO3 |
| Molecular Weight | 485.7 g/mol |
| IUPAC Name | 4-(4-benzhydryloxypiperidin-1-yl)-1-[4-(1-hydroxy-2-methylpropan-2-yl)phenyl]butan-1-one |
| Standard InChI | InChI=1S/C32H39NO3/c1-32(2,24-34)28-17-15-25(16-18-28)30(35)14-9-21-33-22-19-29(20-23-33)36-31(26-10-5-3-6-11-26)27-12-7-4-8-13-27/h3-8,10-13,15-18,29,31,34H,9,14,19-24H2,1-2H3 |
| Standard InChIKey | UDZUMQUGNZBRMN-UHFFFAOYSA-N |
| SMILES | CC(C)(CO)C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4 |
| Canonical SMILES | CC(C)(CO)C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4 |
| Appearance | Tan Solid |
| Melting Point | 112-115˚C |
| Description | A metabolite of Ebastine. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-[4-(Diphenylmethoxy)-1-piperidinyl]-1-[4-(2-hydroxy-1,1-dimethylethyl)phenyl]-1-butanone |
| PubChem Compound | 11992145 |
| Last Modified | Nov 11 2021 |
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